Cas no 62250-12-8 ((-)-epsilon-Viniferin)

• Product Name: (-)-epsilon-Viniferin
• CAS No: 62250-12-8
• MF: C₂₈H₂₂O₆
• MW: 454.470688343048
• CID: 2076769
• PubChem ID: 11236373
• Update Time: 2025-06-25

(-)-epsilon-Viniferin Chemical and Physical Properties

Names and Identifiers

• (-)-epsilon-Viniferin
• (-)-trans-epsilon-viniferin
• (+)-E-epsilon-viniferin
• (+)-epsilon-viniferin
• (7E,7'R,8'R)-trans-epsilon-viniferin
• (E)-(-)-epsilon-viniferin
• epsilon-eviniferine
• epsilon-viniferin
• epsilon-viniferine
• trans-epsilon-viniferin
• xi-viniferin
• CIS-.EPSILON.-VINIFERIN
• AKOS040762923
• CHEMBL1224889
• CHEBI:76139
• 62250-12-8
• cis-(-)-epsilon-Viniferin
• 1,3-Benzenediol, 5-((2R,3R)-2,3-dihydro-6-hydroxy-2-(4-hydroxyphenyl)-4-((1Z)-2-(4-hydroxyphenyl)ethenyl)-3-benzofuranyl)-
• epsilon-Viniferin, cis-(-)-
• cis-??-Viniferin
• 5-[(2R,3R)-6-hydroxy-2-(4-hydroxyphenyl)-4-[(Z)-2-(4-hydroxyphenyl)ethenyl]-2,3-dihydro-1-benzofuran-3-yl]benzene-1,3-diol
• Cis-epsilon-viniferin
• .EPSILON.-VINIFERIN, (Z)-
• Q27145776
• (Z)-.EPSILON.-VINIFERIN
• I1M49P0R0Y
• CIS-(-)-.EPSILON.-VINIFERIN
• UNII-I1M49P0R0Y
• (Z)-epsilon-Viniferin
• epsilon-Viniferin, (Z)-
• .EPSILON.-VINIFERIN, CIS-(-)-
• (-)-cis-epsilon-viniferin
• 5-{(2R,3R)-6-hydroxy-2-(4-hydroxyphenyl)-4-[(Z)-2-(4-hydroxyphenyl)ethenyl]-2,3-dihydro-1-benzofuran-3-yl}benzene-1,3-diol

• Inchi： 1S/C28H22O6/c29-20-7-2-16(3-8-20)1-4-18-11-24(33)15-25-26(18)27(19-12-22(31)14-23(32)13-19)28(34-25)17-5-9-21(30)10-6-17/h1-15,27-33H/b4-1-/t27-,28+/m1/s1
• InChI Key： FQWLMRXWKZGLFI-HQAJZZHBSA-N
• SMILES： O1C2C=C(C=C(/C=C\C3C=CC(=CC=3)O)C=2[C@@H](C2C=C(C=C(C=2)O)O)[C@@H]1C1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 454.14163842g/mol
• Monoisotopic Mass: 454.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 694.8±55.0 °C at 760 mmHg
• Flash Point: 374.0±31.5 °C
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

(-)-epsilon-Viniferin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on (-)-epsilon-Viniferin

Introduction to (-)-epsilon-Viniferin (CAS No. 62250-12-8)

(-)-epsilon-Viniferin (CAS No. 62250-12-8) is a naturally occurring stilbenoid compound found in various plants, particularly in the grapevine (Vitis vinifera). This compound has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This introduction aims to provide a comprehensive overview of (-)-epsilon-Viniferin, including its chemical structure, biosynthesis, biological activities, and recent research findings.

Chemical Structure and Biosynthesis

(-)-epsilon-Viniferin is a dimeric stilbene with the molecular formula C₃₀H₃₄O₁₀. Its structure consists of two resveratrol units linked by an ethylene bridge, forming a complex and unique molecular framework. The biosynthesis of (-)-epsilon-Viniferin involves the condensation of two molecules of resveratrol, a process that is catalyzed by specific enzymes such as stilbene synthase and resveratrol O-methyltransferase. This biosynthetic pathway is well-documented in plants, particularly in response to environmental stressors such as UV radiation and pathogen attack.

Biological Activities

(-)-epsilon-Viniferin exhibits a wide range of biological activities that contribute to its potential therapeutic value. One of the most notable activities is its antioxidant properties. Studies have shown that (-)-epsilon-Viniferin can effectively scavenge free radicals and protect cells from oxidative damage. This activity is attributed to its ability to chelate metal ions and inhibit lipid peroxidation, making it a promising candidate for the prevention and treatment of oxidative stress-related diseases such as cardiovascular disease and neurodegenerative disorders.

In addition to its antioxidant properties, (-)-epsilon-Viniferin has been found to possess anti-inflammatory effects. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the expression of inflammatory markers like COX-2 and iNOS. These anti-inflammatory properties make (-)-epsilon-Viniferin a potential therapeutic agent for inflammatory conditions such as arthritis and inflammatory bowel disease.

Cancer Prevention and Treatment

The potential of (-)-epsilon-Viniferin in cancer prevention and treatment has also been extensively studied. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism behind this anticancer activity involves the modulation of multiple signaling pathways, such as the PI3K/Akt pathway and the MAPK pathway. Furthermore, (-)-epsilon-Viniferin has been shown to enhance the efficacy of chemotherapeutic agents by sensitizing cancer cells to drug-induced apoptosis.

Neuroprotective Effects

(-)-epsilon-Viniferin has also been investigated for its neuroprotective effects. Studies have demonstrated that it can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. The neuroprotective mechanisms include the inhibition of neurotoxicity induced by amyloid-beta peptides and the promotion of neurotrophic factor expression.

Cardiovascular Health

The cardiovascular benefits of (-)-epsilon-Viniferin have been another area of focus in recent research. It has been shown to improve endothelial function, reduce blood pressure, and inhibit platelet aggregation. These effects are attributed to its ability to increase nitric oxide production and reduce oxidative stress in vascular tissues. As a result, (-)-epsilon-Viniferin strong> may have potential applications in the prevention and treatment of cardiovascular diseases such as hypertension and atherosclerosis.

Clinical Trials and Future Directions strong>

While preclinical studies have provided promising evidence for the therapeutic potential of(-)-epsilon-Viniferin strong>, further clinical trials are necessary to validate these findings in human subjects. Several ongoing clinical trials are currently evaluating the safety and efficacy of(-)-epsilon-Viniferin strong> in various disease conditions. These trials aim to provide robust data on dosing regimens, pharmacokinetics, and long-term safety profiles. p > < p >In addition to clinical trials, future research directions for(-)-epsilon-Viniferin strong > include exploring its combination therapy with other drugs to enhance therapeutic outcomes. The development of novel delivery systems, such as nanoparticles and liposomes, may also improve its bioavailability and target specificity. p > < p >In conclusion,< strong >(- ) - epsilon - Viniferi n (CAS No . 62250 - 12 - 8) strong > is a multifaceted compound with a wide range of biological activities that hold promise for various therapeutic applications . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for innovative treatments in fields such as oncology , neurology , and cardiology . As more clinical data becomes available ,< strong >(- ) - epsilon - Viniferi n strong > may emerge as a valuable tool in the arsenal against several debilitating diseases . p > article > response >